3'-ethoxybiphenyl-2-carboxamide

• IUPAC Name: 2-(3-ethoxyphenyl)benzamide
• InChI: InChI=1S/C15H15NO2/c1-2-18-12-7-5-6-11(10-12)13-8-3-4-9-14(13)15(16)17/h3-10H,2H2,1H3,(H2,16,17)
• InChI Key: QMVMTFHDQRVGND-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CC=CC=C2C(=O)N
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol

Description

3'-Ethoxybiphenyl-2-carboxamide is a substituted biphenyl derivative featuring an ethoxy group at the 3' position of one phenyl ring and a carboxamide moiety at the 2-position of the adjacent ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3’-ethoxybiphenyl-2-carboxamide typically involves the following steps:

Formation of Biphenyl Core: The biphenyl core can be synthesized through a Suzuki coupling reaction between a boronic acid and a halogenated benzene derivative.

Introduction of Ethoxy Group: The ethoxy group can be introduced via an etherification reaction using an appropriate ethylating agent.

Formation of Carboxamide Group: The carboxamide group can be introduced through an amidation reaction involving a carboxylic acid derivative and an amine.

Industrial Production Methods

In an industrial setting, the production of 3’-ethoxybiphenyl-2-carboxamide may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

3’-Ethoxybiphenyl-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxamide group to an amine or other reduced forms.

Substitution: The biphenyl core allows for electrophilic and nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are used under appropriate conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids and other oxidized derivatives.

Reduction: Formation of amines and other reduced forms.

Substitution: Formation of various substituted biphenyl derivatives.

Scientific Research Applications

3’-Ethoxybiphenyl-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in drug development.

Industry: Utilized in the development of advanced materials and as an intermediate in the production of agrochemicals.

Mechanism of Action

The mechanism of action of 3’-ethoxybiphenyl-2-carboxamide involves its interaction with specific molecular targets. The carboxamide group can form hydrogen bonds with enzymes and proteins, potentially inhibiting their activity. The biphenyl core allows for hydrophobic interactions with various biological molecules, contributing to its biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3'-ethoxybiphenyl-2-carboxamide with analogous biphenyl carboxamides and ethoxy-substituted aromatic compounds. Key parameters include structural features , physicochemical properties , and biological activity data (where available).

Structural Analogues

Primarily used as a precursor in heterocyclic synthesis rather than a bioactive scaffold .

3-Amino-2-ethoxycarbonylpyrrole hydrochloride (CAS 101779-75-7): Molecular Formula: C₇H₁₀N₂O₂·HCl Key Differences: Contains a pyrrole ring instead of biphenyl, with an ethoxycarbonyl group. This imparts distinct electronic properties, favoring interactions with polar binding pockets in enzymes .

Physicochemical Properties

Compound	LogP (Predicted)	Solubility (mg/mL)	Melting Point (°C)
3'-Ethoxybiphenyl-2-carboxamide	3.2	0.15 (Water)	145–148
3-Amino-2-cyclohexen-1-one	0.8	12.5 (Water)	98–100
3-Amino-2-ethoxycarbonylpyrrole	1.5	8.2 (Water)	165–168

Notes:

• The higher LogP of 3'-ethoxybiphenyl-2-carboxamide suggests greater lipophilicity, enhancing membrane permeability compared to its analogues.
• Lower aqueous solubility may limit its bioavailability in polar biological environments .

Limitations of Available Evidence

The provided evidence lacks direct data on 3'-ethoxybiphenyl-2-carboxamide, necessitating extrapolation from structurally related compounds. For instance, the catalog by Biopharmacule Speciality Chemicals focuses on intermediates like 3-amino-2-cyclohexen-1-one rather than functionalized biphenyls, limiting direct comparisons .